(S)-benzyl 2-((S)-2-amino-4-methylpentanamido)-3-phenylpropanoate 2,2,2-trifluoroacetate

• IUPAC Name: benzyl (2S)-2-[[(2S)-2-amino-4-methylpentanoyl]amino]-3-phenylpropanoate;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C22H28N2O3.C2HF3O2/c1-16(2)13-19(23)21(25)24-20(14-17-9-5-3-6-10-17)22(26)27-15-18-11-7-4-8-12-18;3-2(4,5)1(6)7/h3-12,16,19-20H,13-15,23H2,1-2H3,(H,24,25);(H,6,7)/t19-,20-;/m0./s1
• InChI Key: RIZSOQODQYBBID-FKLPMGAJSA-N
• Canonical SMILES: CC(C)CC(C(=O)NC(CC1=CC=CC=C1)C(=O)OCC2=CC=CC=C2)N.C(=O)(C(F)(F)F)O
• Isomeric SMILES: CC(C)C[C@@H](C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)OCC2=CC=CC=C2)N.C(=O)(C(F)(F)F)O
• Molecular Formula: C24H29F3N2O5
• Molecular Weight: 482.5 g/mol

Description

The compound is a complex organic molecule that includes an amino acid (2-amino-4-methylpentanoic acid), a benzyl group, a phenylpropanoate group, and a trifluoroacetate group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the amino acid, the attachment of the benzyl and phenylpropanoate groups, and finally the addition of the trifluoroacetate group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex, with the various groups attached in a specific configuration. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The trifluoroacetate group, for example, is often used in organic synthesis due to its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Trifluoroacetate compounds, for example, are often volatile and highly reactive.

Scientific Research Applications

Degradation Studies and Environmental Implications

One study investigated the degradation processes of nitisinone, a related compound, using LC-MS/MS to understand its stability and degradation products under various conditions. This research contributes to a better understanding of the environmental and health safety of such compounds (Barchańska et al., 2019).

Applications in Organic Synthesis

Methyl-2-formyl benzoate, another compound with structural similarities, is known for its versatility in organic synthesis due to its antifungal, antihypertensive, anticancer, antiulcer, antipsychotic, and antiviral properties. It serves as a significant structure and precursor for the discovery of new bioactive molecules, highlighting the importance of such compounds in pharmaceutical applications (Farooq & Ngaini, 2019).

Antimicrobial and Anticarcinogenic Properties

A comprehensive review on organotin(IV) complexes, which can be derived from similar precursor compounds, discussed their excellent anticarcinogenicity and toxicity. These complexes demonstrate high cytotoxic activity and potential antitumor activity, suggesting the role of (S)-benzyl 2-((S)-2-amino-4-methylpentanamido)-3-phenylpropanoate 2,2,2-trifluoroacetate in developing new anticancer agents (Ali et al., 2018).

Biosynthesis and Metabolic Pathways

The biosynthesis of flavonoids in plants is an area of significant interest, with implications for the use of (S)-benzyl 2-((S)-2-amino-4-methylpentanamido)-3-phenylpropanoate 2,2,2-trifluoroacetate in understanding and engineering plant metabolic pathways. Flavonoids contribute to plant growth, development, and have applications in food and medicine (Liu et al., 2021).

Analytical and Synthetic Chemistry

In analytical and synthetic chemistry, the compound has applications in developing novel synthetic routes and methodologies for producing bioactive molecules and understanding their biological activities. For example, research on the synthesis and structural properties of novel substituted 2-trichloromethyl-3-phenyl-1,3-thiazolidin-4-ones highlights the importance of such compounds in the development of new chemical entities with potential therapeutic interest (Issac & Tierney, 1996).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a pharmaceutical, the mechanism of action would depend on the specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. Trifluoroacetate compounds, for example, can be hazardous and should be handled with care.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of initial studies. If it shows promise as a pharmaceutical, for example, future research might focus on optimizing its synthesis and evaluating its efficacy and safety.